Cas no 867042-72-6 (7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 867042-72-6
• MF: C₁₇H₂₂N₆O
• MW: 326.396182537079
• CID: 6489334
• Update Time: 2025-10-31

7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 7-[4-(diethylamino)phenyl]-1,7-dihydro-5-methyl-

• Inchi： 1S/C17H22N6O/c1-4-22(5-2)13-8-6-12(7-9-13)15-14(16(18)24)11(3)21-17-19-10-20-23(15)17/h6-10,15H,4-5H2,1-3H3,(H2,18,24)(H,19,20,21)
• InChI Key： BOTITBKUJZHQPO-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=C(N(CC)CC)C=C1)C(C(N)=O)=C(C)N=2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 525.8±60.0 °C(Predicted)
• pka: 14.76±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Professional Introduction to Compound with CAS No. 867042-72-6 and Product Name: 7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Compound with the CAS number 867042-72-6 and the product name 7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its triazoloapyrimidine core, makes it a subject of intense research interest among scientists and pharmaceutical researchers.

The triazoloapyrimidine scaffold is known for its ability to modulate various biological pathways, making it a versatile platform for drug discovery. The presence of the diethylamino group at the 4-position of the phenyl ring introduces a basic nitrogen moiety, which can enhance binding interactions with acidic or polar targets. Additionally, the methyl group at the 5-position of the triazoloapyrimidine ring contributes to steric hindrance and fine-tunes the electronic properties of the molecule. These structural features collectively contribute to the compound's unique pharmacological profile.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The 1,2,4-triazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules. Studies have demonstrated that triazoles exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a carboxamide group at the 6-position further enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound in question has been extensively studied for its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that it may interact with kinases and other targets implicated in cancer progression. The diethylamino substituent plays a crucial role in modulating these interactions by providing a hydrogen bond acceptor site and enhancing binding affinity.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules with biological targets with remarkable accuracy. Molecular docking studies have been instrumental in understanding how 7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide interacts with its intended targets. These studies have revealed that the compound can form stable complexes with proteins involved in signal transduction and metabolic pathways. Such insights are invaluable for designing next-generation drugs with improved selectivity and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex triazoloapyrimidine core efficiently. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been particularly useful in achieving regioselective functionalization. The synthesis also highlights the importance of protecting group strategies to prevent unwanted side reactions.

Evaluation of the pharmacokinetic properties of 7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide is essential for assessing its potential as a drug candidate. Studies have focused on its absorption, distribution, metabolism, excretion (ADME) profiles to determine its bioavailability and toxicity. In vitro assays have shown promising results regarding its stability under physiological conditions and its ability to cross biological membranes effectively.

The development of novel therapeutic agents often involves collaboration between chemists, biologists, and clinicians to ensure that compounds are not only effective but also safe for human use. Preclinical studies are conducted to evaluate the compound's efficacy in animal models before proceeding to human clinical trials. These studies provide critical data on dosing regimens and potential adverse effects that guide further development efforts.

The impact of computational tools on drug discovery cannot be overstated. Software packages designed for molecular modeling and simulation allow researchers to screen large libraries of compounds rapidly and identify promising candidates for further investigation. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.

The future direction of research on this compound lies in exploring its potential applications in treating various diseases. Ongoing studies aim to elucidate its mechanism of action at a molecular level and identify new therapeutic targets that it can modulate. Additionally, efforts are underway to optimize its chemical structure for improved pharmacological properties such as enhanced potency or reduced toxicity.

In conclusion,7-4-(diethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development as a therapeutic agent. With continued research and collaboration among scientists from various disciplines, this compound holds great potential for improving human health through innovative drug design strategies.